![molecular formula C9H7F3O2 B2651895 4-(1,1,2-Trifluoroethyl)benzoic acid CAS No. 2228364-16-5](/img/structure/B2651895.png)
4-(1,1,2-Trifluoroethyl)benzoic acid
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Overview
Description
4-(1,1,2-Trifluoroethyl)benzoic acid is a chemical compound with the CAS Number: 2228364-16-5 . It has a molecular weight of 204.15 . It is stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C9H7F3O2/c10-5-9(11,12)7-3-1-6(2-4-7)8(13)14/h1-4H,5H2,(H,13,14) . This indicates that the compound has 9 carbon atoms, 7 hydrogen atoms, 3 fluorine atoms, and 2 oxygen atoms .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 204.15 .Scientific Research Applications
Environmental Science and Analytical Chemistry
- Detection and Environmental Monitoring : Research on benzoic acid derivatives, including 4-(1,1,2-Trifluoroethyl)benzoic acid, focuses on their role as environmental contaminants and their detection. For instance, studies have developed novel fluorescence probes for detecting reactive oxygen species, highlighting the application in environmental monitoring and the study of oxidative stress in biological systems Development of Novel Fluorescence Probes That Can Reliably Detect Reactive Oxygen Species and Distinguish Specific Species.
Materials Science
Polymer Science : Research in polymer science has leveraged the unique properties of benzoic acid derivatives for the synthesis of advanced materials. For example, studies on the cyclopolymerization of 1,6-Heptadiynes using ruthenium alkylidene catalysts demonstrate the utility of these compounds in creating novel polymeric structures Bi- and Trinuclear Ruthenium Alkylidene Triggered Cyclopolymerization of 1,6-Heptadiynes: Access to An−X−An Block and (An)3X Tristar Copolymers.
Electrochemistry and Energy Storage : The modification of electrode materials with benzoic acid derivatives, such as 4-(Trifluoromethyl)-benzonitrile, illustrates their significance in enhancing the performance of lithium-ion batteries, showcasing the impact on energy storage technologies 4-(Trifluoromethyl)-benzonitrile: A Novel Electrolyte Additive for Lithium Nickel Manganese Oxide Cathode of High Voltage Lithium Ion Battery.
Luminescent Materials
- Photoluminescence : The synthesis and characterization of lanthanide coordination compounds with benzoic acid derivatives have been explored for their luminescent properties. These studies indicate the potential for using such compounds in the development of luminescent materials and devices Synthesis and crystal structures of lanthanide 4-benzyloxy benzoates: influence of electron-withdrawing and electron-donating groups on luminescent properties.
Safety and Hazards
properties
IUPAC Name |
4-(1,1,2-trifluoroethyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3O2/c10-5-9(11,12)7-3-1-6(2-4-7)8(13)14/h1-4H,5H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPVQMZUMLDRZRK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)O)C(CF)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2228364-16-5 |
Source
|
Record name | 4-(1,1,2-trifluoroethyl)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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